Cas no 1542525-64-3 (Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl-
• CAS No: 1542525-64-3
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5251357
• Update Time: 2025-09-23

Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl-

• Inchi： 1S/C9H11ClN2O2/c1-5-3-2-4-12-7(10)6(9(13)14)11-8(5)12/h5H,2-4H2,1H3,(H,13,14)
• InChI Key： GJRBLOKLYMBCBG-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(Cl)N1CCCC2C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl-

Recent Advances in the Study of Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl- (CAS: 1542525-64-3)

The compound Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl- (CAS: 1542525-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is known for its versatility in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, shedding light on its pharmacological properties and mechanisms of action.

One of the key areas of research involves the optimization of the synthetic routes for 1542525-64-3 to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel multi-step synthesis protocol that significantly enhanced the scalability of this compound. The researchers employed a combination of palladium-catalyzed cross-coupling and cyclization reactions, achieving a 75% overall yield with high enantiomeric purity. This advancement is critical for facilitating further preclinical studies and potential large-scale production.

In terms of biological activity, recent investigations have explored the compound's efficacy as a kinase inhibitor. Preliminary in vitro assays revealed that 1542525-64-3 exhibits potent inhibitory activity against a subset of tyrosine kinases, including ABL1 and SRC-family kinases, which are implicated in cancer progression. Molecular docking studies suggested that the chloro and methyl substituents on the imidazopyridine core play a crucial role in binding affinity and selectivity. These findings were corroborated by cellular assays showing dose-dependent inhibition of cancer cell proliferation in leukemia and solid tumor models.

Another promising application of 1542525-64-3 is in the field of infectious diseases. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound displayed broad-spectrum antibacterial activity, particularly against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These results highlight the potential of 1542525-64-3 as a lead compound for developing new antibiotics.

Despite these advancements, challenges remain in the clinical translation of 1542525-64-3. Pharmacokinetic studies in animal models have indicated moderate bioavailability and rapid clearance, necessitating further structural optimization to improve metabolic stability. Additionally, toxicological assessments are ongoing to evaluate potential off-target effects and ensure safety profiles suitable for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and accelerate the development of this promising compound.

In conclusion, Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-chloro-5,6,7,8-tetrahydro-8-methyl- (CAS: 1542525-64-3) represents a multifaceted scaffold with significant potential in drug discovery. Recent studies have elucidated its synthetic accessibility, biological activities, and therapeutic applications, paving the way for future research and development. Continued exploration of its structure-activity relationships and mechanisms of action will be essential for unlocking its full pharmacological potential.